Cas no 1923811-65-7 (N-Hydroxy-6-(trifluoromethyl)picolinimidamide)

• Product Name: N-Hydroxy-6-(trifluoromethyl)picolinimidamide
• CAS No: 1923811-65-7
• MF: C₇H₆F₃N₃O
• MW: 205.137251377106
• CID: 4826871
• Update Time: 2025-06-09

N-Hydroxy-6-(trifluoromethyl)picolinimidamide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-6-(trifluoromethyl)picolinimidamide
• N'-HYDROXY-6-(TRIFLUOROMETHYL)PICOLINIMIDAMIDE

• Inchi： 1S/C7H6F3N3O/c8-7(9,10)5-3-1-2-4(12-5)6(11)13-14/h1-3,14H,(H2,11,13)
• InChI Key： CTVUZEATPDVMQK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(/C(=N/O)/N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.2
• Topological Polar Surface Area: 71.5

Additional information on N-Hydroxy-6-(trifluoromethyl)picolinimidamide

Introduction to N-Hydroxy-6-(trifluoromethyl)picolinimidamide (CAS No. 1923811-65-7)

The compound N-Hydroxy-6-(trifluoromethyl)picolinimidamide, identified by its CAS number 1923811-65-7, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, particularly the presence of a trifluoromethyl group and a hydroxy substituent on the picolinimidamide backbone, make it a versatile intermediate in the development of novel therapeutic agents. This introduction explores the chemical properties, synthetic pathways, and emerging applications of this compound, emphasizing its relevance to contemporary research and industrial advancements.

The molecular structure of N-Hydroxy-6-(trifluoromethyl)picolinimidamide consists of a pyridine ring fused with an imidazole moiety, functionalized with a hydroxyl group at the 6-position and a trifluoromethyl group at the 3-position. The trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity in drug molecules. In contrast, the hydroxyl group introduces reactivity that is useful in further derivatization and conjugation processes. These structural attributes make the compound an attractive candidate for medicinal chemists seeking to develop compounds with improved pharmacokinetic profiles.

From a synthetic perspective, N-Hydroxy-6-(trifluoromethyl)picolinimidamide can be synthesized through multiple pathways, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 2-amino-5-(trifluoromethyl)pyridine with maleic anhydride or fumaric acid derivatives, followed by hydroxylation under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing reliance on hazardous reagents and minimizing waste generation. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The applications of N-Hydroxy-6-(trifluoromethyl)picolinimidamide span across various domains of drug discovery and development. Its picolinimidamide core is a privileged scaffold found in numerous bioactive molecules, including kinase inhibitors and antiviral agents. The trifluoromethyl group further enhances its potential as a building block for next-generation therapeutics by improving binding interactions with biological targets. For instance, studies have demonstrated its utility in designing inhibitors targeting protein-protein interactions relevant to cancer and inflammation.

In the realm of medicinal chemistry, the hydroxyl group on N-Hydroxy-6-(trifluoromethyl)picolinimidamide serves as a versatile handle for further functionalization. This allows for the creation of prodrugs or conjugates that can enhance drug delivery systems or improve target specificity. Recent research has highlighted its role in developing antibodies-drug conjugates (ADCs), where the hydroxyl group facilitates coupling to cytotoxic payloads while maintaining overall molecular stability. Such applications underscore the compound's importance in advancing targeted therapies for complex diseases.

The biological activity of derivatives of N-Hydroxy-6-(trifluoromethyl)picolinimidamide has been extensively studied in preclinical models. Initial investigations have revealed promising results in modulating enzyme activity and signaling pathways associated with metabolic disorders and neurodegenerative diseases. The trifluoromethyl group's ability to influence electronic properties has been particularly noted in enhancing binding affinities to receptors such as G protein-coupled receptors (GPCRs). This has spurred interest in exploring its potential as an allosteric modulator or scaffold for developing novel receptor ligands.

Industrial-scale production of N-Hydroxy-6-(trifluoromethyl)picolinimidamide has also seen significant progress due to optimized synthetic methodologies. Continuous flow chemistry techniques have been adopted to improve reaction efficiency and reproducibility, ensuring consistent quality for pharmaceutical applications. Additionally, advancements in purification technologies have enabled higher-purity intermediates, reducing impurities that could affect downstream processing or biological activity. These improvements contribute to cost-effective manufacturing while meeting stringent regulatory standards.

The future prospects of N-Hydroxy-6-(trifluoromethyl)picolinimidamide are closely tied to ongoing research initiatives aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are exploring novel derivatives with enhanced efficacy and reduced side effects. Computational modeling and high-throughput screening are being leveraged to accelerate the discovery process, identifying new analogs with optimized pharmacological profiles. Such endeavors highlight the compound's enduring relevance in drug development pipelines.

In conclusion,N-Hydroxy-6-(trifluoromethyl)picolinimidamide (CAS No. 1923811-65-7) represents a valuable asset in modern pharmaceutical research due to its structural versatility and functional attributes. Its role as an intermediate in synthesizing bioactive molecules underscores its importance across multiple stages of drug discovery—from initial design to large-scale production. As scientific understanding evolves and new methodologies emerge,N-Hydroxy-6-(trifluoromethyl)picolinimidamide will likely continue to play a pivotal role in shaping future therapeutic strategies.